Cas no 1396815-18-1 (N-[2-(furan-3-yl)-2-hydroxyethyl]-2-methoxy-4,5-dimethylbenzene-1-sulfonamide)

N-[2-(Furan-3-yl)-2-hydroxyethyl]-2-methoxy-4,5-dimethylbenzene-1-sulfonamide is a sulfonamide derivative featuring a furan ring and a hydroxyethyl substituent, combined with a methoxy-dimethylbenzene moiety. This compound exhibits potential as an intermediate in organic synthesis, particularly in the development of pharmacologically active molecules. Its structural complexity allows for versatile reactivity, making it valuable for modifications in medicinal chemistry. The presence of both sulfonamide and hydroxyl groups enhances its solubility and binding affinity, facilitating interactions with biological targets. The methoxy and dimethyl substitutions on the benzene ring further contribute to its stability and electronic properties, making it a promising candidate for research in drug discovery and chemical biology.
N-[2-(furan-3-yl)-2-hydroxyethyl]-2-methoxy-4,5-dimethylbenzene-1-sulfonamide structure
1396815-18-1 structure
Product Name:N-[2-(furan-3-yl)-2-hydroxyethyl]-2-methoxy-4,5-dimethylbenzene-1-sulfonamide
CAS No:1396815-18-1
MF:C15H19NO5S
MW:325.380063295364
CID:5400430
Update Time:2025-06-11

N-[2-(furan-3-yl)-2-hydroxyethyl]-2-methoxy-4,5-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-[2-(3-Furanyl)-2-hydroxyethyl]-2-methoxy-4,5-dimethylbenzenesulfonamide
    • N-[2-(furan-3-yl)-2-hydroxyethyl]-2-methoxy-4,5-dimethylbenzene-1-sulfonamide
    • Inchi: 1S/C15H19NO5S/c1-10-6-14(20-3)15(7-11(10)2)22(18,19)16-8-13(17)12-4-5-21-9-12/h4-7,9,13,16-17H,8H2,1-3H3
    • InChI Key: PZDQXBQYTIPALG-UHFFFAOYSA-N
    • SMILES: C1(S(NCC(C2C=COC=2)O)(=O)=O)=CC(C)=C(C)C=C1OC

Experimental Properties

  • Density: 1.276±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 425.9±55.0 °C(Predicted)
  • pka: 10.82±0.50(Predicted)

N-[2-(furan-3-yl)-2-hydroxyethyl]-2-methoxy-4,5-dimethylbenzene-1-sulfonamide Pricemore >>

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Additional information on N-[2-(furan-3-yl)-2-hydroxyethyl]-2-methoxy-4,5-dimethylbenzene-1-sulfonamide

Research Briefing on N-[2-(furan-3-yl)-2-hydroxyethyl]-2-methoxy-4,5-dimethylbenzene-1-sulfonamide (CAS: 1396815-18-1)

In recent years, the compound N-[2-(furan-3-yl)-2-hydroxyethyl]-2-methoxy-4,5-dimethylbenzene-1-sulfonamide (CAS: 1396815-18-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfonamide derivative, characterized by its unique furan and benzene sulfonamide moieties, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of N-[2-(furan-3-yl)-2-hydroxyethyl]-2-methoxy-4,5-dimethylbenzene-1-sulfonamide involves a multi-step process that includes the functionalization of the furan ring and subsequent sulfonamide formation. Recent studies have optimized the synthetic route to improve yield and purity, making it more feasible for large-scale production. The compound's structural features, including the hydroxyethyl and methoxy-dimethylbenzene groups, contribute to its unique physicochemical properties, such as solubility and stability, which are critical for its biological activity.

Pharmacological evaluations of this compound have revealed its potential as a modulator of key biological pathways. In vitro studies demonstrate its ability to inhibit specific enzymes involved in inflammatory and proliferative processes, suggesting its utility in treating conditions such as cancer and autoimmune diseases. For instance, recent findings indicate that the compound exhibits selective inhibition of cyclooxygenase-2 (COX-2), a target of interest in anti-inflammatory drug development. Additionally, preliminary data from cell-based assays suggest that it may also interfere with signal transduction pathways, further broadening its therapeutic scope.

In vivo studies have complemented these findings, showing that N-[2-(furan-3-yl)-2-hydroxyethyl]-2-methoxy-4,5-dimethylbenzene-1-sulfonamide possesses favorable pharmacokinetic properties, including adequate bioavailability and a reasonable half-life. Animal models of inflammation and tumor growth have demonstrated significant efficacy, with reduced side effects compared to existing therapeutics. These results highlight the compound's potential as a lead candidate for further preclinical development.

Despite these promising findings, challenges remain in the development of this compound. Issues such as metabolic stability, potential off-target effects, and formulation optimization need to be addressed in future studies. Researchers are also exploring structural analogs to enhance potency and reduce toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these discoveries into clinical applications.

In conclusion, N-[2-(furan-3-yl)-2-hydroxyethyl]-2-methoxy-4,5-dimethylbenzene-1-sulfonamide (CAS: 1396815-18-1) represents a promising candidate in the field of medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable subject of ongoing research. Continued investigation into its mechanisms of action and therapeutic potential will be essential for its advancement into clinical trials and eventual commercialization.

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